5-chloro-N-(2-chlorophenyl)-2-[(4-methylbenzyl)sulfanyl]pyrimidine-4-carboxamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This compound features a pyrimidine core substituted at position 5 with chlorine, a carboxamide group at position 4 linked to a 2-chlorophenyl moiety, and a sulfanyl group at position 2 attached to a 4-methylbenzyl substituent. Its structure (Figure 1) is critical for interactions with biological targets, with the chlorophenyl and methylbenzyl groups contributing to lipophilicity and steric bulk .
Properties
Molecular Formula |
C19H15Cl2N3OS |
|---|---|
Molecular Weight |
404.3 g/mol |
IUPAC Name |
5-chloro-N-(2-chlorophenyl)-2-[(4-methylphenyl)methylsulfanyl]pyrimidine-4-carboxamide |
InChI |
InChI=1S/C19H15Cl2N3OS/c1-12-6-8-13(9-7-12)11-26-19-22-10-15(21)17(24-19)18(25)23-16-5-3-2-4-14(16)20/h2-10H,11H2,1H3,(H,23,25) |
InChI Key |
DXWDXSWGBISOAP-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(C=C1)CSC2=NC=C(C(=N2)C(=O)NC3=CC=CC=C3Cl)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Modifications and Substituent Effects
The table below compares key structural features and properties of the target compound with analogs identified in the literature:
Key Findings from Comparative Analysis
Substituent Impact on Solubility: The sulfamoyl group in the fluorobenzyl analog () improves water solubility compared to the target compound’s 4-methylbenzyl group, which prioritizes membrane permeability .
Electronic Effects :
- Sulfonyl substituents () are strongly electron-withdrawing, which may enhance binding to electrophilic targets but reduce cell permeability compared to sulfanyl groups .
- The 2-chlorophenyl group in the target compound facilitates halogen bonding, a feature absent in methoxyphenyl or furan-containing analogs .
Biological Activity: Triazole derivatives () exhibit notable antimicrobial activity due to dual sulfanyl groups and nitrogen-rich cores, whereas the target compound’s pyrimidine core may favor kinase inhibition . Dihydropyrimidine analogs () show anti-inflammatory effects linked to reduced aromaticity and sulfanylidene groups, suggesting divergent therapeutic applications compared to the fully aromatic target compound .
Crystallographic and Structural Insights
- The target compound’s structure was likely resolved using SHELX software (), a standard for small-molecule refinement .
- Intramolecular hydrogen bonding in fluorophenyl pyrimidines () stabilizes conformations critical for target binding, a feature shared with the target compound’s carboxamide group .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
